Cas no 2171765-95-8 (5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid)

• Product Name: 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid
• CAS No: 2171765-95-8
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5875718
• PubChem ID: 165572198
• Update Time: 2025-08-04

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid
• 5-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]pentanoic acid
• EN300-1563029
• 2171765-95-8

• Inchi： 1S/C25H27F3N2O5/c1-2-30(14-8-7-13-21(31)32)23(33)22(25(26,27)28)29-24(34)35-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20,22H,2,7-8,13-15H2,1H3,(H,29,34)(H,31,32)
• InChI Key： SMMNPPWPQZMAHO-UHFFFAOYSA-N
• SMILES： FC(C(C(N(CC)CCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid

Comprehensive Analysis of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid (CAS No. 2171765-95-8)

The compound 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid (CAS No. 2171765-95-8) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its potential role in drug discovery and chemical biology.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group in 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid contributes to its lipophilicity and electron-withdrawing properties, which are critical for modulating protein-ligand interactions. This aligns with the growing trend of rational drug design, where researchers leverage computational chemistry and structure-activity relationships (SAR) to optimize lead compounds.

The Fmoc-protected amino acid segment of this compound is particularly noteworthy. Fmoc is a widely used protecting group in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides. With the rising interest in peptide-based therapeutics for conditions like diabetes, cancer, and autoimmune diseases, the relevance of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid in bioconjugation and peptide engineering cannot be overstated.

Another key aspect of this compound is its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The fluorinated backbone may enhance the pharmacokinetic properties of PROTACs, addressing challenges like oral bioavailability and cell permeability. This ties into the broader drug development discourse, where scientists are exploring ways to overcome the limitations of traditional small-molecule inhibitors.

From a synthetic chemistry perspective, the preparation of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid involves multi-step organic transformations, including amide coupling and Fmoc protection. These processes are often optimized using green chemistry principles, such as catalyst recycling and solvent reduction, reflecting the industry's shift toward sustainable manufacturing.

In summary, 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidopentanoic acid (CAS No. 2171765-95-8) represents a convergence of advanced chemical synthesis and biomedical innovation. Its applications span peptide therapeutics, PROTACs, and drug discovery, making it a compound of high interest in both academic research and industrial R&D. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in the next generation of biopharmaceuticals.